Cas no 3205-94-5 (1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione)

• Product Name: 1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione
• CAS No: 3205-94-5
• MF: C₇H₆O₃
• MW: 138.120742321014
• MDL: MFCD00013330
• CID: 316505
• PubChem ID: 324854
• Update Time: 2025-04-19

1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-1H-cyclopenta[c]furan-1,3(4H)-dione
• 1-CYCLOPENTENE-1,2-DICARBOXYLIC ANHYDRIDE
• 1H-Cyclopenta[c]furan-1,3(4H)-dione,5,6-dihydro-
• 5,6-dihydro-4H-cyclopenta[c]furan-1,3-dione
• 1,2-cyclopentenedicarboxylic acid anhydride
• 1-Cyclopentene-1,2-carboxylic anhydride treated bovine serum albumin
• 1-cyclopentene-1,2-dicarboxyli anhydride
• 1-cyclopentene-1,2-dicarboxylic acid anhydride
• cyclopent-1-ene-1,2-dicarboxylic anhydride
• cyclopentenedicarboxylic anhydride
• NSC 291644
• 1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione
• InChI=1/C7H6O3/c8-6-4-2-1-3-5(4)7(9)10-6/h1-3H
• 3205-94-5
• AKOS015916614
• cyclopentene-1,2-dicarboxylic acid anhydride
• CS-0183356
• FT-0634721
• NSC-291644
• NSC291644
• 1-Cyclopentene-1,2-dicarboxylicanhydride
• 1-Cyclopentene-1,2-dicarboxylic anhydride, 96%
• DTXSID60315061
• A923705
• 1H-cyclopenta[c]furan-1,3(4H)-dione, 5,6-dihydro-
• EN300-123921
• 1H pound not3H pound not4H pound not5H pound not6H-Cyclopenta[c]furan-1,3-dione
• GBBPFLCLIBNHQO-UHFFFAOYSA-N
• MFCD00013330
• cyclopentene-1,2-dicarboxylic anhydride
• E10149
• SCHEMBL252317
• J-018621
• 1-Cyclopentene-1,2-carboxylic anhydride treated BSA
• DB-008761

• MDL： MFCD00013330
• Inchi： 1S/C7H6O3/c8-6-4-2-1-3-5(4)7(9)10-6/h1-3H2
• InChI Key： GBBPFLCLIBNHQO-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C1=O)CCC2)=O

Computed Properties

• Exact Mass: 138.03200
• Monoisotopic Mass: 138.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 42-45 °C (lit.)
• Boiling Point: 133-135 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.4978(lit.)
• Solubility: Slightly soluble (15 g/l) (25 º C),
• PSA: 43.37000
• LogP: 0.55030
• Solubility: Not determined

1H,3H,4H,5H,6H-cyclopenta[c]furan-1,3-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C